Cas no 1807100-83-9 (2-Amino-3-chloromethyl-4-phenylpyridine)
2-Amino-3-chloromethyl-4-phenylpyridine Chemical and Physical Properties
Names and Identifiers
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- 2-Amino-3-chloromethyl-4-phenylpyridine
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- Inchi: 1S/C12H11ClN2/c13-8-11-10(6-7-15-12(11)14)9-4-2-1-3-5-9/h1-7H,8H2,(H2,14,15)
- InChI Key: MKTWOTBCJRRHID-UHFFFAOYSA-N
- SMILES: ClCC1C(N)=NC=CC=1C1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 192
- XLogP3: 2.5
- Topological Polar Surface Area: 38.9
2-Amino-3-chloromethyl-4-phenylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029015939-250mg |
2-Amino-3-chloromethyl-4-phenylpyridine |
1807100-83-9 | 95% | 250mg |
$1,048.60 | 2022-03-31 | |
| Alichem | A029015939-1g |
2-Amino-3-chloromethyl-4-phenylpyridine |
1807100-83-9 | 95% | 1g |
$3,039.75 | 2022-03-31 |
2-Amino-3-chloromethyl-4-phenylpyridine Related Literature
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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4. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
Additional information on 2-Amino-3-chloromethyl-4-phenylpyridine
Research Brief on 2-Amino-3-chloromethyl-4-phenylpyridine (CAS: 1807100-83-9): Recent Advances and Applications
The compound 2-Amino-3-chloromethyl-4-phenylpyridine (CAS: 1807100-83-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The information presented here is based on peer-reviewed studies and industry reports published within the last two years, ensuring the relevance and accuracy of the data.
Recent studies have highlighted the role of 2-Amino-3-chloromethyl-4-phenylpyridine as a key intermediate in the synthesis of novel kinase inhibitors. Its unique structural features, including the chloromethyl and phenyl groups, make it a valuable scaffold for designing compounds targeting specific protein kinases involved in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective JAK2 inhibitors, which show promise for treating myeloproliferative neoplasms.
In addition to its role in kinase inhibitor development, 2-Amino-3-chloromethyl-4-phenylpyridine has been investigated for its potential as a building block in the synthesis of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into novel quinolone derivatives, which exhibited potent activity against drug-resistant bacterial strains. The chloromethyl group in particular was found to enhance the compounds' ability to penetrate bacterial cell walls, thereby improving their efficacy.
From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-Amino-3-chloromethyl-4-phenylpyridine. A 2022 patent application disclosed a more efficient and scalable synthesis route, reducing the number of steps and improving overall yield. This development is particularly significant for industrial-scale production, as it lowers costs and minimizes environmental impact. The patent also highlighted the compound's stability under various storage conditions, making it a reliable reagent for pharmaceutical manufacturing.
Despite these promising developments, challenges remain in fully exploiting the potential of 2-Amino-3-chloromethyl-4-phenylpyridine. For example, further studies are needed to elucidate its metabolic fate and potential toxicity profiles when incorporated into drug candidates. Additionally, computational modeling studies could help identify additional therapeutic targets for derivatives of this compound. Ongoing research in these areas is expected to provide deeper insights into its applications and limitations.
In conclusion, 2-Amino-3-chloromethyl-4-phenylpyridine (CAS: 1807100-83-9) represents a valuable chemical entity with diverse applications in drug discovery. Its role as an intermediate in kinase inhibitor and antimicrobial agent development underscores its importance in modern pharmaceutical research. Continued exploration of its properties and potential will likely yield further innovations in the coming years, solidifying its position as a key building block in medicinal chemistry.
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